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Compound of Interest

Compound Name: Cdk2-IN-23

Cat. No.: B12362541

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Cdk2-IN-23, a potent and selective kinase inhibitor. The following procedural guidance is
intended to ensure the safe and effective use of this compound in a laboratory setting.

Safety and Personal Protective Equipment (PPE)

Given the high potency of Cdk2-IN-23 (IC50 = 0.29 nM), it is imperative to handle this
compound with appropriate caution to minimize exposure.[1] While a specific, detailed Safety
Data Sheet (SDS) with quantitative toxicological data for Cdk2-IN-23 is not publicly available,
general safety precautions for potent small molecule kinase inhibitors should be strictly
followed. These compounds are often classified with potential hazards such as acute toxicity if
swallowed and may cause genetic defects.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Nitrile or other chemically )
To prevent skin contact and

Hand Protection resistant gloves (double ]
. absorption.
gloving recommended).
) Safety glasses with side To protect eyes from splashes
Eye Protection ) ) )
shields or safety goggles. or airborne particles.
] Alab coat or a chemically To protect skin and clothing
Body Protection ) o
resistant gown. from contamination.
Use in a well-ventilated area. A
) ) fume hood is required when To prevent inhalation of the
Respiratory Protection ) )
handling the solid compound powdered compound.

or preparing stock solutions.

Operational Plan: Handling and Storage

Receiving and Storage:

Upon receipt, visually inspect the container for any damage. Cdk2-IN-23 is typically supplied as
a solid. For long-term storage, the solid compound should be stored at -20°C for up to 3 years.

Stock Solution Preparation:

Stock solutions should be prepared in a fume hood. Cdk2-IN-23 is soluble in DMSO.[1]

Storage Temperature Shelf Life of Stock Solution
-80°C 6 months
-20°C 1 month

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
single-use volumes.

Experimental Workflow for Cell-Based Assays
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The following diagram outlines a typical workflow for utilizing Cdk2-IN-23 in a cell-based assay.
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Preparation Treatment Analysis

E Prepare Cdk2-IN-23 Stock Solution (in fume hood) |—>| Prepare Working Dilutions |—>| Treat Cells with Cdk2-IN-23 |—> Incubate for Desired Time |—>| Perform Cell-Based Assay (e.g., Proliferation, Cell Cycle Analysls)|—>| Data Analysis |—>@
Culture and Seed Cells T
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1236254 1#personal-protective-equipment-for-
handling-cdk2-in-23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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